Cas no 20723-29-9 (3-(Diethoxy(ethyl)silyl)propan-1-amine)

• Product Name: 3-(Diethoxy(ethyl)silyl)propan-1-amine
• CAS No: 20723-29-9
• MF: C₉H₂₃NO₂Si
• MW: 205.369923830032
• CID: 51625
• PubChem ID: 22065754
• Update Time: 2025-06-08

3-(Diethoxy(ethyl)silyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Diethoxy(ethyl)silyl)propan-1-amine
• 3-[diethoxy(ethyl)silyl]propan-1-amine
• (3-AMINOPROPYL)ETHYLDIETHOXYSILANE
• 1-Propanamine,3-(diethoxyethylsilyl)
• 3-[diethoxy(ethyl)silyl]-1-propanamine
• 3-Aminopropyl(diaethoxy)aethylsilan
• 3-aminopropyldiethoxyethylsilane
• (3-Aminopropyl)diethoxyethylsilane
• 3-aminopropyl-ethyl-diethoxysilane
• 3-(Diethoxyethylsilyl)-1-propanamine
• 20723-29-9
• SCHEMBL111200
• 1-Propanamine, 3-(diethoxyethylsilyl)-
• DTXSID501290847
• A814837

• MDL： MFCD00798598
• Inchi： 1S/C9H23NO2Si/c1-4-11-13(6-3,12-5-2)9-7-8-10/h4-10H2,1-3H3
• InChI Key： BNYFUBOZYDQIDU-UHFFFAOYSA-N
• SMILES： [Si](CC)(CCCN)(OCC)OCC

Computed Properties

• Exact Mass: 205.15000
• Monoisotopic Mass: 205.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.895
• Boiling Point: 262.4 °C at 760 mmHg
• Flash Point: 112.5 °C
• Refractive Index: 1.432
• PSA: 44.48000
• LogP: 2.57060
• Sensitiveness: Moisture Sensitive

3-(Diethoxy(ethyl)silyl)propan-1-amine Security Information

• Hazardous Material transportation number：UN 3267
• Hazard Category Code： 22-34
• Safety Instruction： S26; S36/37/39
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 3-(Diethoxy(ethyl)silyl)propan-1-amine

3-(Diethoxy(ethyl)silyl)propan-1-amine: An Overview of a Versatile Organosilicon Compound

3-(Diethoxy(ethyl)silyl)propan-1-amine (CAS No. 20723-29-9) is a unique organosilicon compound that has garnered significant attention in recent years due to its diverse applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound features a silane group attached to a propylamine chain, making it an attractive candidate for a wide range of chemical reactions and functional materials.

The chemical structure of 3-(Diethoxy(ethyl)silyl)propan-1-amine consists of an ethyl group and two ethoxy groups bonded to a silicon atom, which is further connected to a propylamine chain. This unique arrangement provides the compound with excellent reactivity and functional versatility. The presence of the amine group allows for easy functionalization and conjugation with other molecules, while the silane moiety offers opportunities for surface modification and cross-linking reactions.

In the realm of materials science, 3-(Diethoxy(ethyl)silyl)propan-1-amine has been extensively studied for its potential in creating advanced coatings and adhesives. Recent research has shown that this compound can significantly enhance the adhesion properties of various substrates, making it a valuable additive in the formulation of high-performance coatings. For instance, a study published in the Journal of Materials Chemistry A demonstrated that incorporating 3-(Diethoxy(ethyl)silyl)propan-1-amine into polymer-based coatings improved their durability and resistance to environmental degradation.

In the pharmaceutical industry, 3-(Diethoxy(ethyl)silyl)propan-1-amine has shown promise as a building block for drug delivery systems. Its ability to form stable complexes with various therapeutic agents makes it an ideal candidate for developing targeted drug delivery vehicles. A notable example is its use in the synthesis of nanoparticles for cancer therapy. Research published in the Bioconjugate Chemistry journal highlighted the effectiveness of 3-(Diethoxy(ethyl)silyl)propan-1-amine-based nanoparticles in enhancing the delivery and efficacy of anticancer drugs.

The synthetic versatility of 3-(Diethoxy(ethyl)silyl)propan-1-amine has also made it a valuable reagent in organic synthesis. Its reactivity with various functional groups allows chemists to create complex molecules with high precision and efficiency. A recent study in the Tetrahedron Letters journal reported the use of this compound in the synthesis of novel heterocyclic compounds, which have potential applications in medicinal chemistry and materials science.

Beyond its applications in materials science and pharmaceuticals, 3-(Diethoxy(ethyl)silyl)propan-1-amine has also been explored for its potential in environmental remediation. Its ability to form stable complexes with heavy metals makes it an attractive candidate for removing toxic contaminants from water and soil. A study published in the Environmental Science & Technology journal demonstrated that 3-(Diethoxy(ethyl)silyl)propan-1-amine-based materials effectively sequestered heavy metals from contaminated water sources, offering a promising solution for environmental cleanup efforts.

In conclusion, 3-(Diethoxy(ethyl)silyl)propan-1-amine (CAS No. 20723-29-9) is a multifaceted compound with a wide range of applications across various fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this organosilicon compound is poised to play an increasingly important role in advancing scientific and technological innovations.